Cas no 34168-77-9 (6-Fluoro-6-deoxyglucose)

• Product Name: 6-Fluoro-6-deoxyglucose
• CAS No: 34168-77-9
• MF: C₆H₁₁FO₅
• MW: 182.146946191788
• MDL: MFCD00064096
• CID: 311237
• PubChem ID: 120673
• Update Time: 2025-06-07

6-Fluoro-6-deoxyglucose Chemical and Physical Properties

Names and Identifiers

• D-Glucopyranose,6-deoxy-6-fluoro-
• 6-FLUORO-6-DEOXY-D-GLUCOPYRANOSE
• (3R,4S,5S,6S)-6-(fluoromethyl)tetrahydro-2H-pyran-2,3,4,5-tetraol
• 4-Cinnolinol, 6-fluoro-
• 6-deoxy-6-fluoro-D-glucopyranose
• 6-deoxy-6-fluoro-D-glucose
• 6-Fluor-4-hydroxy-cinnolin
• 6-Fluoro-4-cinnolinol
• 6-fluorocinnolin-4-ol
• 6-fluoro-D-6-deoxy-glucose
• 6-fluoro-D-glucose
• AC1L6MTQ
• CTK3F0595
• NSC66069
• SureCN2719952
• 6-Deoxy-6-fluoroglucose
• SCHEMBL2952274
• CS-0362885
• (3R,4S,5S,6S)-6-(fluoromethyl)oxane-2,3,4,5-tetrol
• A822108
• A826671
• 6-fluoro-6-deoxyglucose
• 6-desoxy-6-fluoro-d-glucopyranose
• (3R,4S,5S,6S)-6-(fluoromethyl)tetrahydropyran-2,3,4,5-tetrol
• 6-Deoxy-6-fluoro-glucopyranose
• (2R,3R,4R,5S,6R)-6-(fluoromethyl)tetrahydropyran-2,3,4,5-tetrol
• Glucose, 6-fluorohydrin
• 34168-77-9
• AKOS006240258
• MFCD00064096
• 6-Fluoro-6-deoxyglucose

• MDL： MFCD00064096
• Inchi： 1S/C6H11FO5/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-6,8-11H,1H2/t2-,3-,4+,5-,6?/m1/s1
• InChI Key： SHFYXYMHVMDNPY-GASJEMHNSA-N
• SMILES： FC[C@@H]1[C@H]([C@@H]([C@H](C(O)O1)O)O)O

Computed Properties

• Exact Mass: 182.05903
• Monoisotopic Mass: 182.059052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.2
• XLogP3: -2.1

Experimental Properties

• Color/Form: Colorless solid
• Density: 1.626
• Melting Point: 133-138
• Boiling Point: 354.6 ºC at 760 mmHg
• Flash Point: 164.2 °C
• Refractive Index: 1.554
• PSA: 97.99
• LogP: -2.24420

6-Fluoro-6-deoxyglucose Security Information

• Hazard Statement： Harmful
• Hazardous Material transportation number：2811
• Hazard Category Code： 20/21/22
• Safety Instruction： 22-36/37/39-45
• Risk Phrases：20/21/22
• Storage Condition：2-8°C